1. Home
  2. Product
  3. N-{4-[(3-phenylpropanoyl)amino]phenyl}butanamide
N-{4-[(3-phenylpropanoyl)amino]phenyl}butanamide N-{4-[(3-phenylpropanoyl)amino]phenyl}butanamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0732633
InChI: InChI=1S/C19H22N2O2/c1-2-6-18(22)20-16-10-12-17(13-11-16)21-19(23)14-9-15-7-4-3-5-8-15/h3-5,7-8,10-13H,2,6,9,14H2,1H3,(H,20,22)(H,21,23)
SMILES: CCCC(=O)NC1=CC=C(C=C1)NC(=O)CCC2=CC=CC=C2
Molecular Formula: C19H22N2O2
Molecular Weight: 310.4 g/mol

N-{4-[(3-phenylpropanoyl)amino]phenyl}butanamide

CAS No.:

Cat. No.: VC0732633

Molecular Formula: C19H22N2O2

Molecular Weight: 310.4 g/mol

* For research use only. Not for human or veterinary use.

N-{4-[(3-phenylpropanoyl)amino]phenyl}butanamide -

Specification

Molecular Formula C19H22N2O2
Molecular Weight 310.4 g/mol
IUPAC Name N-[4-(3-phenylpropanoylamino)phenyl]butanamide
Standard InChI InChI=1S/C19H22N2O2/c1-2-6-18(22)20-16-10-12-17(13-11-16)21-19(23)14-9-15-7-4-3-5-8-15/h3-5,7-8,10-13H,2,6,9,14H2,1H3,(H,20,22)(H,21,23)
Standard InChI Key DDGSZGJTZYGOSW-UHFFFAOYSA-N
SMILES CCCC(=O)NC1=CC=C(C=C1)NC(=O)CCC2=CC=CC=C2
Canonical SMILES CCCC(=O)NC1=CC=C(C=C1)NC(=O)CCC2=CC=CC=C2

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19